Cas no 42406-77-9 (L-Tyrosine benzyl ester)

L-Tyrosine benzyl ester Properties

Names and Identifiers

• (S)-Benzyl 2-amino-3-(4-hydroxyphenyl)propanoate
• H-tyr-obzl
• L-Tyrosine benzyl ester
• L-TYROSINE BENZYLESTER 0.99
• L-Tyrosine,phenylmethyl ester
• [(1S)-endo]-borneyl 4-hydroxybenzoate
• L-TRP-GLY
• L-Trp-Gly-OH
• L-tryptophyl-Glycine
• l-tschimgin
• L-Tyrosin-benzylester
• N-L-Tryptophylglycine
• TRP-GLY
• TRP-GLY CRYSTALLINE
• Trp-Gly-OH
• tryptophylglycine
• tryptylglycine
• Tyr(OH)-OBn
• (S)-2-Amino-3-(4-hydroxyphenyl)propionic acid benzyl ester
• Benzyl tyrosinate
• SCHEMBL121369
• l-Tyrosine, phenylmethyl ester
• L-Tyr-OBzl
• DS-3731
• benzyl (2S)-2-amino-3-(4-hydroxyphenyl)propanoate
• AKOS010531379
• h-tyr-obzl, AldrichCPR
• Benzyl 2-amino-3-(4-hydroxyphenyl)propanoate #
• CS-0156262
• A872891
• MFCD00191034
• 42406-77-9
• Tyrosine benzyl ester
• G68424
• +Expand

• MDL： MFCD00191034
• InChIKey： BVCTWRNVKLXEQC-HNNXBMFYSA-N
• Inchi： InChI=1S/C16H17NO3/c17-15(10-12-6-8-14(18)9-7-12)16(19)20-11-13-4-2-1-3-5-13/h1-9,15,18H,10-11,17H2/t15-/m0/s1
• SMILES： C1=CC=C(C=C1)COC(=O)[C@H](CC2=CC=C(C=C2)O)N

Computed Properties

• Exact Mass: 271.12100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 271.12084340g/mol
• Heavy Atom Count: 20
• Complexity: 294
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• LogP: 2.70570
• PSA: 72.55000
• Melting Point: 227-230 ºC
• Solubility: Very slightly soluble (0.71 g/l) (25 º C),
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.222±0.06 g/cm3 (20 ºC 760 Torr),

L-Tyrosine benzyl ester Security Information

L-Tyrosine benzyl ester Customs Data

• HS CODE：2922509090
• Customs Data：

  China Customs Code:

  2922509090

  Overview:

  2922509090. Other amino alcohol phenols\Amino acid phenols and other oxygenated amino compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food

  Summary:

  2922509090. other amino-alcohol-phenols, amino-acid-phenols and other amino-compounds with oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%